Cas no 1270403-53-6 (2-(1-AMINO-2-HYDROXYETHYL)-4-METHYLPHENOL)

• Product Name: 2-(1-AMINO-2-HYDROXYETHYL)-4-METHYLPHENOL
• CAS No: 1270403-53-6
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5583192
• PubChem ID: 55283380
• Update Time: 2025-10-29

2-(1-AMINO-2-HYDROXYETHYL)-4-METHYLPHENOL Chemical and Physical Properties

Names and Identifiers

• 2-(1-AMINO-2-HYDROXYETHYL)-4-METHYLPHENOL
• Benzeneethanol, β-amino-2-hydroxy-5-methyl-
• EN300-1849181
• AKOS006345860
• 1270403-53-6

• Inchi： 1S/C9H13NO2/c1-6-2-3-9(12)7(4-6)8(10)5-11/h2-4,8,11-12H,5,10H2,1H3
• InChI Key： RNLILSGLASWGSV-UHFFFAOYSA-N
• SMILES： OCC(C1C(=CC=C(C)C=1)O)N

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 365.4±37.0 °C(Predicted)
• pka: 9.37±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols

Additional information on 2-(1-AMINO-2-HYDROXYETHYL)-4-METHYLPHENOL

Professional Introduction to 2-(1-AMINO-2-HYDROXYETHYL)-4-METHYLPHENOL (CAS No. 1270403-53-6)

2-(1-AMINO-2-HYDROXYETHYL)-4-METHYLPHENOL, a compound with the chemical identifier CAS No. 1270403-53-6, is a versatile molecule with significant applications in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural properties, has garnered attention for its potential in various chemical and biological processes. The presence of both amino and hydroxyl functional groups, combined with a methylphenol backbone, makes it a compound of considerable interest for researchers exploring novel synthetic pathways and therapeutic agents.

The molecular structure of 2-(1-AMINO-2-HYDROXYETHYL)-4-METHYLPHENOL consists of a benzene ring substituted with a methyl group at the 4-position and an ethylene chain linked to an amino group at the 1-position. This configuration imparts unique reactivity and solubility characteristics, making it suitable for a wide range of applications. The hydroxyl group further enhances its ability to participate in hydrogen bonding interactions, which is crucial for its role in drug design and development.

In recent years, the compound has been studied for its potential in the development of novel pharmaceuticals. Its structural features suggest that it could serve as a precursor or intermediate in the synthesis of more complex molecules. The amino group, in particular, is a key functional moiety that can undergo various chemical reactions, including condensation, alkylation, and acylation, which are fundamental to organic synthesis.

One of the most promising areas of research involving 2-(1-AMINO-2-HYDROXYETHYL)-4-METHYLPHENOL is its application in medicinal chemistry. Researchers have been exploring its potential as a lead compound for the development of new drugs targeting various diseases. The compound's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it an attractive candidate for drug design. For instance, studies have shown that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in treating conditions such as inflammation and neurodegenerative disorders.

The synthesis of 2-(1-AMINO-2-HYDROXYETHYL)-4-METHYLPHENOL is another area of active interest. Researchers have developed several synthetic routes to produce this compound efficiently and in high yield. These methods often involve multi-step organic transformations, including Grignard reactions, nucleophilic substitutions, and oxidation-reduction processes. The optimization of these synthetic pathways is crucial for ensuring the scalability and cost-effectiveness of producing this compound for industrial applications.

The chemical properties of 2-(1-AMINO-2-HYDROXYETHYL)-4-METHYLPHENOL also make it a valuable tool in chemical biology research. Its ability to form stable complexes with other molecules allows it to be used as a probe or ligand in studying biological systems. For example, researchers have employed this compound to investigate the binding mechanisms of enzymes and receptors, providing insights into their function and potential therapeutic targets.

In conclusion, 2-(1-AMINO-2-HYDROXYETHYL)-4-METHYLPHENOL (CAS No. 1270403-53-6) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features and reactivity make it a valuable asset in drug discovery and synthetic chemistry. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and developing novel therapeutic agents is likely to grow.